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Compound of Interest

Compound Name: (Ethylthio)acetone

Cat. No.: B1583251 Get Quote

An In-depth Technical Guide to (Ethylthio)acetone

Abstract
(Ethylthio)acetone, also known as 1-(ethylthio)propan-2-one (CAS No. 20996-62-7), is a β-

keto sulfide, a class of organosulfur compounds featuring both a ketone and a thioether

functional group. This unique bifunctionality makes it a valuable intermediate and building block

in synthetic organic chemistry. This guide provides a comprehensive overview of

(Ethylthio)acetone, detailing its chemical and physical properties, established synthesis

protocols, characteristic reactivity, and essential safety and handling information. The content is

tailored for researchers, chemists, and professionals in drug development and materials

science who may utilize this compound in their work.

Chemical Identity and Physicochemical Properties
(Ethylthio)acetone is a colorless liquid.[1] It is identified by several names and registry

numbers, ensuring its unambiguous recognition in chemical literature and databases.[2][3]

Table 1: Chemical Identifiers for (Ethylthio)acetone

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1583251?utm_src=pdf-interest
https://www.benchchem.com/product/b1583251?utm_src=pdf-body
https://www.benchchem.com/product/b1583251?utm_src=pdf-body
https://www.benchchem.com/product/b1583251?utm_src=pdf-body
https://www.benchchem.com/product/b1583251?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL0414206&productDescription=%28ETHYLTHIO%29ACETONE+95%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0253781.htm
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C5H10OS/c1-3-7-4-5(2)6/h3-4H2,1-2H3
https://www.benchchem.com/product/b1583251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 20996-62-7[4]

IUPAC Name 1-(ethylsulfanyl)propan-2-one[4]

Synonyms
1-(Ethylthio)acetone, Ethyl 2-oxopropyl sulfide,

Thioethoxy acetone, α-(Ethylthio)acetone[2][3]

Molecular Formula C5H10OS[4]

Molecular Weight 118.20 g/mol [5]

InChI Key ZKDXKBIOEVBFGV-UHFFFAOYSA-N[4]

Canonical SMILES CCSCC(C)=O[4]

The physical properties of (Ethylthio)acetone are critical for its handling, purification, and use

in reactions. These properties have been experimentally determined and are summarized

below.

Table 2: Physicochemical Properties of (Ethylthio)acetone

Property Value Source

Physical State Liquid [1]

Appearance Clear, colorless [1]

Boiling Point 170-172 °C [1][2]

Flash Point 52 °C (125.6 °F) [1][2]

Density 0.995 g/cm³ [2]

Refractive Index (@ 20°C) 1.4720 [2]

Synthesis and Reactivity
The synthesis of β-keto sulfides like (Ethylthio)acetone is a well-established area of organic

chemistry.[6] The most direct and common method involves the nucleophilic substitution of an

α-haloketone with a thiol or its corresponding thiolate salt.[6][7]
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General Synthesis Pathway: SN2 Alkylation
The synthesis of (Ethylthio)acetone is classically achieved via the reaction of chloroacetone

with ethanethiol. This reaction proceeds through a standard SN2 mechanism where the sulfur

atom of the thiol(ate) acts as a potent nucleophile, displacing the chloride leaving group from

the α-carbon of the ketone.[7] The presence of a mild base is typically required to deprotonate

the thiol, forming the more nucleophilic thiolate anion.

Chloroacetone + Ethanethiol

(Ethylthio)acetone

Base (e.g., NaH, K2CO3)
Solvent (e.g., Acetone, DMF)

+ HCl

Click to download full resolution via product page

Caption: General synthesis of (Ethylthio)acetone via SN2 reaction.

Detailed Experimental Protocol
This protocol is a representative procedure for the synthesis of (Ethylthio)acetone.

Materials:

Ethanethiol

Chloroacetone

Potassium Carbonate (K₂CO₃), anhydrous

Acetone (solvent), anhydrous

Diethyl ether

Saturated sodium bicarbonate solution
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Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel, rotary evaporator.

Procedure:

Setup: Equip a dry 500 mL round-bottom flask with a magnetic stir bar and a reflux

condenser under a nitrogen atmosphere.

Reagents: To the flask, add anhydrous acetone (200 mL) and anhydrous potassium

carbonate (1.2 equivalents).

Thiol Addition: While stirring vigorously, add ethanethiol (1.0 equivalent) to the suspension.

Halo-ketone Addition: Add chloroacetone (1.05 equivalents) dropwise to the mixture at room

temperature. An exotherm may be observed.

Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the

reaction progress by TLC or GC-MS.

Workup: After completion, cool the mixture to room temperature and filter off the inorganic

salts.

Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator.

Extraction: Redissolve the crude residue in diethyl ether (150 mL) and transfer to a

separatory funnel. Wash the organic layer sequentially with water (2 x 100 mL), saturated

sodium bicarbonate solution (1 x 100 mL), and brine (1 x 100 mL).

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to yield the crude product.

Purification: Purify the crude (Ethylthio)acetone by vacuum distillation to obtain a colorless

liquid.

Chemical Reactivity
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The reactivity of (Ethylthio)acetone is dictated by the interplay between the ketone carbonyl

group and the adjacent thioether linkage.

 (Ethylthio)acetone 
 C₅H₁₀OS 

Ketone Carbonyl (C=O)
- Electrophilic site

- Enolization possible

 Nucleophilic Addition 
 (e.g., Grignard, Hydrides) 

α-Carbon
- Acidic protons

- Site for enolate formation

 Deprotonation 
 (forms enolate) 

Sulfur Atom
- Nucleophilic

- Can be oxidized (sulfoxide, sulfone)

 Oxidation 
 (e.g., with m-CPBA, H₂O₂) 

Click to download full resolution via product page

Caption: Key reactivity sites of (Ethylthio)acetone.

Carbonyl Group: The ketone is susceptible to standard nucleophilic addition reactions.

α-Methylene Protons: The protons on the carbon between the carbonyl and sulfur groups are

acidic and can be removed by a base to form an enolate. This enolate can then participate in

various alkylation and condensation reactions.

Sulfur Atom: The lone pairs on the sulfur atom make it nucleophilic and susceptible to

oxidation. Mild oxidation (e.g., with one equivalent of m-CPBA) yields the corresponding β-

keto sulfoxide, while stronger oxidation can produce the β-keto sulfone. These oxidized

derivatives have distinct and useful reactivity profiles.[8]

Applications in Research and Development
While large-scale industrial applications for (Ethylthio)acetone are not widely documented, its

role as a research chemical and synthetic intermediate is significant. Its utility stems from its

classification as a β-keto sulfide.

Synthetic Intermediate: β-keto sulfides are versatile precursors in organic synthesis.[8] The

functional groups can be manipulated to build more complex molecular architectures, which

is a cornerstone of medicinal chemistry and drug discovery.
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Heterocycle Synthesis: The bifunctional nature of (Ethylthio)acetone makes it a suitable

starting material for the synthesis of various sulfur-containing heterocyclic compounds.

Flavor and Fragrance Research: Although not recommended for flavor or fragrance use,

related thioethers and ketones are studied for their organoleptic properties.[9] The chemical

properties of (Ethylthio)acetone could make it a subject of interest in foundational flavor

chemistry research.

Safety, Handling, and Storage
(Ethylthio)acetone is classified as a flammable liquid and requires appropriate precautions for

safe handling.[1][2] The toxicological properties have not been fully investigated, warranting a

cautious approach.[1]

Table 3: Hazard and Precautionary Information
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Classification Code Statement

Hazard Statement H226
Flammable liquid and vapour.

[2][10]

Precautionary Statement P210

Keep away from heat, sparks,

open flames, and hot surfaces.

— No smoking.[1][10]

Precautionary Statement P240
Ground/bond container and

receiving equipment.[10]

Precautionary Statement P241

Use explosion-proof

electrical/ventilating/lighting

equipment.[1][10]

Precautionary Statement P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Precautionary Statement P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.[1][10]

Precautionary Statement P501

Dispose of contents/container

to an approved waste disposal

plant.

Handling and Personal Protective Equipment (PPE)
Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

vapors.[1]

Use non-sparking tools and take precautionary measures against static discharge.[1]

Wear appropriate PPE, including safety glasses or goggles, chemical-resistant gloves (e.g.,

nitrile), and a lab coat.[1]

Avoid contact with skin, eyes, and clothing.[1]
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First Aid Measures
If on Skin: Immediately remove all contaminated clothing and rinse the affected area with

plenty of water for at least 15 minutes.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Seek medical attention if irritation persists.[1]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms occur.[1]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[1]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep away from heat, sparks, open flames, and other sources of ignition.[1]

Store separately from strong oxidizing agents.[1]

Toxicological and Ecological Information
The toxicological and ecological properties of (Ethylthio)acetone have not been fully

investigated.[1] There is no available data on mutagenic, reproductive, or developmental

effects.[1] Due to the lack of data, it should be handled with the assumption that it is potentially

hazardous, and exposure should be minimized. Do not empty into drains or the environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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